![molecular formula C18H20N4O4S B2984667 methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate CAS No. 1351645-91-4](/img/structure/B2984667.png)
methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate
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Description
Methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C18H20N4O4S and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Utilization in Heterocyclic Systems
Methyl 4-(2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)acetamido)benzoate is a key component in the synthesis of various heterocyclic systems. It has been utilized as a reagent in the preparation of compounds such as 4H-pyrido[1,2-a]pyrimidin-4-ones, 4H-pyrimido[1,2-b]pyridazin-4-ones, and thiazolo[3,2-a]pyrimidin-5-ones. These compounds have potential applications in pharmaceuticals and materials science due to their unique chemical properties (Toplak et al., 1999).
Insecticidal Properties
Research has explored the insecticidal properties of compounds derived from this compound. These compounds have been assessed for their effectiveness against various pests, such as the cotton leafworm, Spodoptera littoralis. This indicates potential applications in agriculture and pest management (Fadda et al., 2017).
Antimicrobial and Antitumor Agents
Several derivatives of this compound have been synthesized and evaluated for their antimicrobial and antitumor activities. Some of these compounds have shown promising results as potential antimicrobial and antitumor agents, highlighting their significance in the field of medicinal chemistry (Said et al., 2004).
Applications in Molecular Docking and Drug Design
The compound and its derivatives have been studied for their potential in molecular docking and drug design. These studies involve computational modeling to predict how the compound interacts with various biological targets, which is crucial in the development of new pharmaceuticals (Flefel et al., 2018).
Development of Novel Pharmaceuticals
Research has focused on the development of novel pharmaceuticals utilizing this compound. This includes exploration into various therapeutic areas, such as treatments for cancer, infectious diseases, and neurological disorders (Shibuya et al., 2018).
Properties
IUPAC Name |
methyl 4-[[2-(2-acetamido-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O4S/c1-11(23)19-18-21-14-7-8-22(9-15(14)27-18)10-16(24)20-13-5-3-12(4-6-13)17(25)26-2/h3-6H,7-10H2,1-2H3,(H,20,24)(H,19,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVNIWGSNBPQJJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC2=C(S1)CN(CC2)CC(=O)NC3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.